Cas no 355857-28-2 (Methyl (R)-2-amino-3-(3,5-dibromo-4-hydroxyphenyl)propanoate hbr)

• Product Name: Methyl (R)-2-amino-3-(3,5-dibromo-4-hydroxyphenyl)propanoate hbr
• CAS No: 355857-28-2
• MF: C₁₀H₁₂Br₃NO₃
• MW: 433.919180870056
• CID: 4646099
• PubChem ID: 129626471
• Update Time: 2025-05-20

Methyl (R)-2-amino-3-(3,5-dibromo-4-hydroxyphenyl)propanoate hbr Chemical and Physical Properties

Names and Identifiers

• D-Tyrosine, 3,5-dibromo-, methyl ester, hydrobromide
• METHYL (R)-2-AMINO-3-(3,5-DIBROMO-4-HYDROXYPHENYL)PROPANOATE HBR
• Methyl (R)-2-amino-3-(3,5-dibromo-4-hydroxyphenyl)propanoate hydrobromide
• C13153
• AKOS037650703
• METHYL(R)-2-AMINO-3-(3,5-DIBROMO-4-HYDROXYPHENYL)PROPANOATEHBR
• CS-B1423
• CS-15196
• 355857-28-2
• Methyl (R)-2-amino-3-(3,5-dibromo-4-hydroxyphenyl)propanoate hbr

• Inchi： 1S/C10H11Br2NO3.BrH/c1-16-10(15)8(13)4-5-2-6(11)9(14)7(12)3-5;/h2-3,8,14H,4,13H2,1H3;1H/t8-;/m1./s1
• InChI Key： GUTXVNXIZDDAKC-DDWIOCJRSA-N
• SMILES： BrC1C(=C(C=C(C=1)C[C@H](C(=O)OC)N)Br)O.Br

Computed Properties

• Exact Mass: 432.83468g/mol
• Monoisotopic Mass: 430.83673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6

Additional information on Methyl (R)-2-amino-3-(3,5-dibromo-4-hydroxyphenyl)propanoate hbr

Methyl (R)-2-amino-3-(3,5-dibromo-4-hydroxyphenyl)propanoate HBr (CAS No. 355857-28-2): A Comprehensive Overview

Methyl (R)-2-amino-3-(3,5-dibromo-4-hydroxyphenyl)propanoate HBr (CAS No. 355857-28-2) is a chiral compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as (R)-Methyl 2-amino-3-(3,5-dibromo-4-hydroxyphenyl)propanoate hydrobromide, is a derivative of amino acids and has been the subject of extensive study due to its unique structural and functional properties.

The chemical structure of Methyl (R)-2-amino-3-(3,5-dibromo-4-hydroxyphenyl)propanoate HBr features a chiral center at the carbon atom adjacent to the amino group, which imparts enantiomeric specificity to the molecule. This chirality is crucial for its biological activity and pharmacological properties. The presence of bromine atoms and a hydroxyl group on the aromatic ring further enhances its reactivity and solubility, making it an attractive candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of Methyl (R)-2-amino-3-(3,5-dibromo-4-hydroxyphenyl)propanoate HBr in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, Methyl (R)-2-amino-3-(3,5-dibromo-4-hydroxyphenyl)propanoate HBr has also been investigated for its potential as an antioxidant. Studies have demonstrated that it can effectively scavenge free radicals and protect cells from oxidative stress. This dual functionality—anti-inflammatory and antioxidant—makes it a promising candidate for treating conditions characterized by chronic inflammation and oxidative damage, such as neurodegenerative diseases and cardiovascular disorders.

The synthesis of Methyl (R)-2-amino-3-(3,5-dibromo-4-hydroxyphenyl)propanoate HBr typically involves multi-step processes that ensure high enantiomeric purity. One common approach is the use of chiral auxiliaries or catalysts to control the stereochemistry during the synthesis. Recent advancements in asymmetric synthesis techniques have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl (R)-2-amino-3-(3,5-dibromo-4-hydroxyphenyl)propanoate HBr in various therapeutic applications. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects, paving the way for further clinical development. The compound's favorable pharmacokinetic profile, including good oral bioavailability and low toxicity, adds to its potential as a viable drug candidate.

In conclusion, Methyl (R)-2-amino-3-(3,5-dibromo-4-hydroxyphenyl)propanoate HBr (CAS No. 355857-28-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for drug discovery efforts aimed at addressing inflammatory diseases, oxidative stress-related conditions, and other therapeutic areas. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its future use in clinical practice.